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Compound of Interest

3,4-Dihydro-1H-2-benzopyran-6-
Compound Name:

ylmethanamine
CAS No.: 933752-20-6
Cat. No.: B2484847

Get Quote

Abstract & Chemical Identity

Isochroman-6-ylmethanamine (Systematic Name: (3,4-dihydro-1H-isochromen-6-
yl)methanamine) is a bicyclic primary amine intermediate used in the synthesis of bioactive
small molecules. Due to its specific substitution pattern, it serves as a critical scaffold for
expanding SAR (Structure-Activity Relationships) in medicinal chemistry programs targeting
GPCRs and kinase inhibitors.

As a novel building block with limited specific toxicological data, this protocol applies Read-
Across Safety Assessment principles, deriving handling standards from its structural isomers
(e.g., Isochroman-1-ylmethanamine, CAS 19158-90-8) and functional analogs (benzylamines).
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Property Value Notes
) Refer to analog CAS 19158-
CAS Number Not Assigned / Novel .
90-8 for regulatory filing.
Benzene ring fused to ] N ]
Lipophilic core with a polar,
Structure tetrahydropyran; -CHzNH:z at

Cé.

basic tail.

Physical State

Viscous Oil or Low-Melting
Solid

Tendency to supercool; may

crystallize slowly.

Basicity (pKa)

~9.4 - 9.6 (Predicted)

Strong base; forms stable salts

with mineral acids.

Solubility

DMSO, Methanol, DCM, Ethyl

Acetate

Limited water solubility at

neutral pH.

Hazard Identification & Risk Assessment

Core Hazard: The primary amine functionality attached to a benzylic carbon confers significant

corrosivity and air sensitivity.

GHS Classification (Derived)

o Skin Corrosion/Irritation: Category 1B (H314: Causes severe skin burns and eye damage).

e Serious Eye Damage: Category 1 (H318).

o Acute Toxicity (Oral): Category 4 (H302).

o Specific Target Organ Toxicity (SE): Category 3 (H335: Respiratory Irritation).

Critical Reactivity Profile

o Carbamate Formation: Rapidly reacts with atmospheric CO2 to form solid carbamate salts

(white crust), altering stoichiometry and purity.

» Oxidation: The benzylic position (adjacent to the ether oxygen and aromatic ring) is

susceptible to slow oxidation if stored improperly.
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Storage & Stability Protocols

Objective: Maintain purity >97% and prevent "tackiness" or crust formation caused by
atmospheric exposure.

A. Storage Conditions

o Temperature: Store at 2°C to 8°C (Refrigerated). Long-term storage (>6 months)
recommended at -20°C.

o Atmosphere: Strictly Inert Gas (Argon or Nitrogen).

o Container: Amber glass vials with Teflon-lined screw caps. Parafilm is insufficient; use
electrical tape or shrink bands for long-term sealing.

B. Stability Monitoring

 Visual Indicator: Development of a yellow/orange tint indicates oxidation. White solid
formation on the rim indicates CO2z absorption (carbamate).

Handling & Manipulation Workflows

Principle: All manipulation must occur within a controlled environment to protect both the
operator (corrosivity) and the compound (air sensitivity).

Workflow Diagram
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Figure 1: Safe handling workflow emphasizing moisture avoidance and inert gas purging.

Step-by-Step Protocol
1. Preparation

o PPE: Nitrile gloves (double-gloving recommended, >0.11mm thickness), chemical splash
goggles, lab coat.

¢ Environment: Chemical Fume Hood.

o Equilibration: Remove vial from fridge and allow it to warm to room temperature inside a
desiccator before opening. Why? Opening a cold vial condenses atmospheric moisture,
accelerating degradation.

2. Weighing & Transfer

» Liquids/Qils: Use a glass Pasteur pipette or positive-displacement micropipette. Avoid plastic
tips if the compound is neat (undiluted), as amines can leach plasticizers.

e Solids: Use an antistatic weighing boat.

e Time Limit: Minimize exposure time to <2 minutes.

3. Dissolution
o Preferred Solvents: Anhydrous Dichloromethane (DCM) or Dimethyl Sulfoxide (DMSO).

e Avoid: Acetone or Ethyl Acetate for long-term stock solutions (amines can react with
ketones/esters over time to form imines/amides).

4. Resealing

e Purge: Gently flow dry Nitrogen or Argon into the vial headspace for 5-10 seconds.

o Seal: Cap tightly. Wrap the cap-neck junction with Parafilm or electrical tape.

Emergency Response & Waste Disposal
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Decision Tree: Spill Response

Spill Detected

Minor (<5 mL/g) Major (>5 mL/g)
Inside Hood Or Outside Hood
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Vermiculite/Sand Call EHS

l
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Hazardous Chemical Waste
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Figure 2: Decision logic for spill containment based on volume and location.

First Aid Measures

» Eye Contact: Immediate irrigation with water for 15 minutes. Do not rub. Seek medical
attention (ophthalmologist) immediately—alkaline burns penetrate deep into corneal tissue.

» Skin Contact: Wash with soap and copious water. Remove contaminated clothing.

+ Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.
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Waste Disposal

» Classification: Hazardous Organic Waste (Basic/Amine).

e Protocol: Dissolve waste in a combustible solvent (e.g., ethanol) and place in the "Non-
Halogenated Organic” waste stream.

e Do NOT: Mix with strong acids (exothermic reaction) or oxidizers in the waste container.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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